Cas no 126639-26-7 (9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-)
126639-26-7 structure
Product Name:9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-
CAS No:126639-26-7
MF:C18H32O3
MW:296.444886207581
CID:165741
Update Time:2023-08-03
9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9-Undecenoic acid,11-[(2R,3S)-3-pentyl-2-oxiranyl]-, (9Z)-rel-
- 9-Undecenoic acid,11-[(2R,3S)-3-pentyloxiranyl]-, (9Z)-rel- (9CI)
- 9-Undecenoicacid, 11-(3-pentyloxiranyl)-, [2a(Z),3a]-
- cis-12,13-Epoxyoleic acid
- Isoleukotoxin
- Leukotoxin B
- NCIOpen2_002285
- CBiol_001810
- KBioGR_000082
- KBioSS_000082
- KBio3_000163
- KBio2_005218
- KBio2_000082
- KBio3_000164
- KBio2_002650
- Bio2_000082
- Bio1_000585
- Bio2_000562
- Bio1_001074
- Bio1_000096
- 12,13-epoxy-octadeca-9-enoic acid
- 9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-
-
- Inchi: 1S/C18H32O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,16-17H,2-7,9-10,12-15H2,1H3,(H,19,20)
- InChI Key: CCPPLLJZDQAOHD-UHFFFAOYSA-N
- SMILES: O1C(CC=CCCCCCCCC(=O)O)C1CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 299
- Topological Polar Surface Area: 49.8
9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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